(5-Oxo-2H-furan-3-yl)methyl 4-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylate
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Description
(5-Oxo-2H-furan-3-yl)methyl 4-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylate is a useful research compound. Its molecular formula is C14H11ClO4 and its molecular weight is 278.69. The purity is usually 95%.
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Scientific Research Applications
1. Biological Activity and Medicinal Chemistry
Five-membered heterocycles such as furan are integral in drug design as structural units of bioactive molecules. The furan-2-yl and furan-3-yl substituents in particular play a crucial role in the medicinal chemistry of purine and pyrimidine nucleobases, nucleosides, and their analogues. The comparison of these heteroaryl-substituted derivatives with their aryl counterparts helps in assessing the impact of bioisosteric replacement on activities, providing insights into antiviral, antitumor, antimycobacterial, and antiparkinsonian activities among others (Ostrowski, 2022).
2. Renewable Chemical Feedstock
Derivatives of furan, like 5-Hydroxymethylfurfural (HMF), produced from plant biomass like hexose carbohydrates and lignocellulose, show promise as renewable feedstocks for the chemical industry. HMF and its derivatives could serve as alternatives to non-renewable hydrocarbon sources and find applications in the production of monomers, polymers, porous carbon materials, engine fuels, solvents, pharmaceuticals, pesticides, and other chemicals (Chernyshev, Kravchenko, & Ananikov, 2017).
3. Polymer and Material Science
The chemical modification of biopolymers like xylan into specific ethers and esters through the introduction of functional groups such as furan leads to novel biopolymer materials. These materials possess specific properties depending on the functional groups, degree of substitution, and substitution pattern, finding applications in areas such as drug delivery systems and as additives in various industries (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).
4. Synthesis of Furanic Derivatives
Choline chloride, used as a solvent, has been studied for its role in the synthesis of furanic derivatives from carbohydrates. These derivatives have a wide range of applications, although extraction from solvents such as choline chloride requires further development (Jérôme & Vigier, 2017).
5. Organic Synthesis and Reactions
Arylmethylidene derivatives of 3H-furan-2-ones have been systematically studied for their reactions with various nucleophilic agents, producing a wide range of compounds such as amides, pyrrolones, benzofurans, and other heterocyclic compounds. The reaction direction depends on the structure of initial reagents, the strength of the nucleophilic agent, and reaction conditions, offering a rich domain for exploration in organic synthesis (Kamneva, Anis’kova, & Egorova, 2018).
Properties
IUPAC Name |
(5-oxo-2H-furan-3-yl)methyl 4-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carboxylate |
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InChI |
InChI=1S/C14H11ClO4/c15-10-2-1-9-4-12(11(9)5-10)14(17)19-7-8-3-13(16)18-6-8/h1-3,5,12H,4,6-7H2 |
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InChI Key |
CETUFZRCRCJZEK-UHFFFAOYSA-N |
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Canonical SMILES |
C1C(C2=C1C=CC(=C2)Cl)C(=O)OCC3=CC(=O)OC3 |
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Molecular Formula |
C14H11ClO4 |
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Molecular Weight |
278.69 g/mol |
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CAS No. |
2450648-68-5 |
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Record name | (5-oxo-2,5-dihydrofuran-3-yl)methyl 4-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylate | |
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